Cas no 5454-76-2 (2-methylcyclopentanamine;hydrochloride)

• Product Name: 2-methylcyclopentanamine;hydrochloride
• CAS No: 5454-76-2
• MF: C₆H₁₄ClN
• MW: 135.635060787201
• CID: 381132
• PubChem ID: 19101439
• Update Time: 2025-11-02

2-methylcyclopentanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methylcyclopentanamine hydrochloride
• 2-methylcyclopentan-1-amine,hydrochloride
• Cyclopentanamine,2-methyl-, hydrochloride (1:1)
• (+-)-trans-2-Methyl-cyclopentylamin, Hydrochlorid
• (+-)-trans-2-methyl-cyclopentylamine, hydrochloride
• 2-Methylcyclopentylamine hydrochloride
• AC1Q39KQ
• AGN-PC-00LC0H
• anti-2-methylcyclopentylamine hydrochloride
• ARONIS023612
• CTK7D9364
• NSC23231
• SureCN2859458
• 2-methylcyclopentanamine;hydrochloride
• UEWUQJCETUWGDX-UHFFFAOYSA-N
• 5454-76-2
• SCHEMBL2859458
• SY254157
• MFCD10703569
• MFCD30491106
• FT-0774745
• F8888-6869
• 2-methylcyclopentan-1-amine;hydrochloride
• CS-0145127
• 2-methyl-cyclopentylamine hydrochloride
• Z1219738990
• 2-methylcyclopentanamine hydrochloride, AldrichCPR
• 2-methylcyclopentan-1-amine hydrochloride
• 2-Methylcyclopentanaminehydrochloride
• DTXSID30598086
• EN300-70078
• F91547
• 2-Methylcyclopentan-1-amine--hydrogen chloride (1/1)
• AKOS005110941
• NSC-23231

• MDL： MFCD10703569
• Inchi： 1S/C6H13N.ClH/c1-5-3-2-4-6(5)7;/h5-6H,2-4,7H2,1H3;1H
• InChI Key： UEWUQJCETUWGDX-UHFFFAOYSA-N
• SMILES： Cl.NC1CCCC1C

Computed Properties

• Exact Mass: 99.10489
• Monoisotopic Mass: 135.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 61.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

2-methylcyclopentanamine;hydrochloride Security Information

• Hazard Category Code： 41
• Safety Instruction： 26-39
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-methylcyclopentanamine;hydrochloride

2-Methylcyclopentanamine Hydrochloride (CAS 5454-76-2): Properties, Applications, and Market Insights

2-Methylcyclopentanamine hydrochloride (CAS 5454-76-2) is a specialized organic compound with growing interest in pharmaceutical and chemical research. This cyclopentylamine derivative features a methyl group at the 2-position of the cyclopentane ring, making it structurally distinct from similar amines. The hydrochloride salt form enhances its stability and solubility, broadening its potential applications.

The compound's molecular formula is C₆H₁₄ClN, with a molecular weight of 135.63 g/mol. Its physicochemical properties include good water solubility due to the ionic nature of the hydrochloride salt, and a melting point typically above 200°C. Researchers value this compound for its unique stereochemical properties, as the cyclopentane ring introduces interesting conformational constraints compared to linear or six-membered ring analogs.

In pharmaceutical applications, 2-methylcyclopentanamine HCl serves as a valuable building block for drug discovery. Its structural features make it particularly interesting for developing central nervous system (CNS) active compounds, as the cyclopentylamine moiety is known to interact with various neurotransmitter systems. Recent studies have explored its potential in creating novel neuromodulators, though specific therapeutic applications remain under investigation.

The chemical synthesis of 2-methylcyclopentanamine hydrochloride typically involves multi-step organic transformations. Common routes start from cyclopentanone derivatives, through reductive amination strategies, followed by salt formation with hydrochloric acid. Process chemists continue to optimize these synthetic pathways to improve yields and purity, responding to the growing demand for high-quality fine chemicals in research applications.

Analytical characterization of this compound employs standard techniques including HPLC, NMR spectroscopy, and mass spectrometry. The hydrochloride salt form shows excellent stability under standard storage conditions (room temperature, protected from moisture), making it convenient for laboratory use. Quality control specifications typically require ≥98% purity for research-grade material.

Market trends show increasing interest in cyclopentylamine derivatives like 2-methylcyclopentanamine HCl, particularly from pharmaceutical and agrochemical sectors. The global market for such specialty amines is projected to grow steadily, driven by demand for novel chemical entities in drug discovery programs. Several specialty chemical suppliers now include this compound in their catalogs, offering various quantities from milligram to kilogram scales.

From a regulatory perspective, 2-methylcyclopentanamine hydrochloride is not currently classified as a controlled substance in major markets. However, researchers should always consult local regulations before purchasing or working with any chemical compound. Proper laboratory safety protocols should be followed when handling this material, including use of personal protective equipment and adequate ventilation.

Recent scientific literature highlights several emerging applications for 2-methylcyclopentanamine derivatives. Some studies investigate their use as chiral auxiliaries in asymmetric synthesis, while others explore their potential as scaffolds for bioactive molecules. The compound's structural versatility makes it particularly valuable for medicinal chemistry programs targeting GPCRs (G-protein coupled receptors) and other important drug targets.

For researchers considering 2-methylcyclopentanamine HCl for their work, several key suppliers offer this compound with detailed technical specifications. When sourcing this material, scientists should pay attention to parameters such as enantiomeric purity (if applicable), residual solvent content, and certificate of analysis. The compound is typically supplied as a white to off-white crystalline powder in sealed containers.

Future directions for 2-methylcyclopentanamine hydrochloride research may include exploration of its metabolic fate, detailed pharmacological profiling, and development of novel synthetic methodologies. As the pharmaceutical industry continues to seek structurally diverse building blocks, compounds like this cyclopentylamine derivative will likely see increased utilization in drug discovery pipelines.

Environmental and safety considerations for 2-methylcyclopentanamine HCl follow standard protocols for amine hydrochlorides. While not classified as particularly hazardous, proper waste disposal methods should be employed. The compound's environmental fate and toxicity profile are areas that may benefit from additional study as its applications expand.

In conclusion, 2-methylcyclopentanamine hydrochloride (CAS 5454-76-2) represents an interesting and versatile chemical entity with growing importance in pharmaceutical research and specialty chemical applications. Its unique structural features, combined with the practical advantages of the hydrochloride salt form, make it a valuable tool for chemists exploring new molecular architectures and biological activities.